Cas no 1270471-88-9 (3-amino-3-(2,5-dimethylfuran-3-yl)propanoic acid)

• Product Name: 3-amino-3-(2,5-dimethylfuran-3-yl)propanoic acid
• CAS No: 1270471-88-9
• MF: C₉H₁₃NO₃
• MW: 183.204422712326
• CID: 6057559
• PubChem ID: 55294184
• Update Time: 2025-06-15

3-amino-3-(2,5-dimethylfuran-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(2,5-dimethylfuran-3-yl)propanoic acid
• EN300-1830478
• DTXSID501257687
• AKOS006368802
• 1270471-88-9
• 3-Furanpropanoic acid, beta-amino-2,5-dimethyl-

• Inchi： 1S/C9H13NO3/c1-5-3-7(6(2)13-5)8(10)4-9(11)12/h3,8H,4,10H2,1-2H3,(H,11,12)
• InChI Key： RAEPFNVUTNSHPC-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(=C1C)C(CC(=O)O)N

Computed Properties

• Exact Mass: 183.08954328g/mol
• Monoisotopic Mass: 183.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 76.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-amino-3-(2,5-dimethylfuran-3-yl)propanoic acid

Exploring the Potential of 3-amino-3-(2,5-dimethylfuran-3-yl)propanoic acid (CAS No. 1270471-88-9) in Modern Research and Applications

In the ever-evolving landscape of chemical research, 3-amino-3-(2,5-dimethylfuran-3-yl)propanoic acid (CAS No. 1270471-88-9) has emerged as a compound of significant interest. This unique molecule, characterized by its furan ring and amino acid backbone, offers a wide array of potential applications in pharmaceuticals, agrochemicals, and material science. Researchers are increasingly drawn to its structural versatility, which allows for modifications that can enhance bioavailability, stability, and target specificity.

The compound's furan moiety is particularly noteworthy, as it is a common motif in bioactive molecules. This structural feature is often associated with antimicrobial, anti-inflammatory, and anticancer properties, making 3-amino-3-(2,5-dimethylfuran-3-yl)propanoic acid a promising candidate for drug discovery. Recent studies have explored its potential as a building block for novel therapeutics, especially in the context of personalized medicine and targeted drug delivery systems, which are currently hot topics in the pharmaceutical industry.

Beyond pharmaceuticals, CAS No. 1270471-88-9 has also garnered attention in the field of green chemistry. With growing concerns about environmental sustainability, researchers are investigating its role in the synthesis of biodegradable materials and eco-friendly agrochemicals. The compound's ability to integrate into sustainable manufacturing processes aligns with global trends toward reducing carbon footprints and minimizing hazardous waste.

Another area of interest is the compound's potential in nutraceuticals and functional foods. As consumers become more health-conscious, there is a rising demand for natural and synthetic compounds that can enhance nutritional value. The amino acid derivative structure of 3-amino-3-(2,5-dimethylfuran-3-yl)propanoic acid makes it a plausible candidate for fortifying food products or serving as a precursor for bioactive peptides.

From a technical standpoint, the synthesis and purification of CAS No. 1270471-88-9 require specialized knowledge in organic chemistry. Advanced techniques such as HPLC (High-Performance Liquid Chromatography) and NMR spectroscopy are often employed to ensure high purity and accurate characterization. These methods are critical for meeting regulatory standards, particularly in industries like pharmaceuticals where quality control is paramount.

In summary, 3-amino-3-(2,5-dimethylfuran-3-yl)propanoic acid (CAS No. 1270471-88-9) represents a multifaceted compound with broad applicability across multiple sectors. Its unique chemical properties, combined with the growing emphasis on sustainability and health, position it as a valuable asset in contemporary research and industrial applications. As scientific advancements continue, this compound is likely to play an increasingly prominent role in addressing some of the most pressing challenges in medicine, agriculture, and environmental science.